Cas no 2172595-13-8 (3-(4,4-difluorobutyl)-2,2-dimethylmorpholine)

• Product Name: 3-(4,4-difluorobutyl)-2,2-dimethylmorpholine
• CAS No: 2172595-13-8
• MF: C₁₀H₁₉F₂NO
• MW: 207.260770082474
• CID: 6478727
• PubChem ID: 165875727
• Update Time: 2025-11-01

3-(4,4-difluorobutyl)-2,2-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-difluorobutyl)-2,2-dimethylmorpholine
• 2172595-13-8
• EN300-1642356

• Inchi： 1S/C10H19F2NO/c1-10(2)8(13-6-7-14-10)4-3-5-9(11)12/h8-9,13H,3-7H2,1-2H3
• InChI Key： UOXMIVHTYJBYHW-UHFFFAOYSA-N
• SMILES： FC(CCCC1C(C)(C)OCCN1)F

Computed Properties

• Exact Mass: 207.14347055g/mol
• Monoisotopic Mass: 207.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4,4-difluorobutyl)-2,2-dimethylmorpholine

Introduction to 3-(4,4-difluorobutyl)-2,2-dimethylmorpholine (CAS No. 2172595-13-8)

3-(4,4-difluorobutyl)-2,2-dimethylmorpholine, identified by the Chemical Abstracts Service Number (CAS No.) 2172595-13-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the morpholine class of heterocyclic amines, characterized by its nitrogen-containing ring structure, which is further functionalized with alkyl and fluorine substituents. The unique structural features of 3-(4,4-difluorobutyl)-2,2-dimethylmorpholine make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The presence of difluorobutyl and dimethyl groups in the molecular framework imparts distinct physicochemical properties to the compound. The difluorobutyl moiety enhances lipophilicity while introducing fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity. On the other hand, the dimethyl substituents at the nitrogen atom contribute to steric hindrance and electronic effects that can influence receptor interactions. These structural attributes are critical in designing molecules with optimized pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs) and other complex biological pathways. 3-(4,4-difluorobutyl)-2,2-dimethylmorpholine has emerged as a compound of interest due to its potential to disrupt key pathological interactions in diseases such as cancer and inflammatory disorders. Preliminary studies have suggested that this compound may exhibit inhibitory activity against specific enzymes and receptors involved in cell proliferation and survival signaling.

The fluorinated aliphatic side chain in 3-(4,4-difluorobutyl)-2,2-dimethylmorpholine is particularly noteworthy for its role in enhancing metabolic stability. Fluorine atoms are known to reduce susceptibility to oxidative degradation and improve binding affinity through increased hydrophobic interactions. This characteristic is especially valuable in drug development, where maintaining bioavailability over time is crucial for therapeutic efficacy. Furthermore, the morpholine core provides a scaffold that can be further modified to fine-tune pharmacological properties without compromising core structural integrity.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-(4,4-difluorobutyl)-2,2-dimethylmorpholine with high precision. These computational studies have revealed potential interactions with targets such as kinases and transcription factors, which are pivotal in regulating cellular processes. The dimethyl groups at the nitrogen position appear to stabilize the compound’s conformational flexibility, allowing it to adopt multiple binding orientations that enhance receptor engagement.

Experimental validation of these hypotheses has been conducted through both in vitro and in vivo assays. In cell-based assays, 3-(4,4-difluorobutyl)-2,2-dimethylmorpholine has demonstrated dose-dependent inhibition of target enzymes with high selectivity over off-target proteins. This selectivity is a critical factor in minimizing side effects associated with drug therapy. Additionally, animal models have provided insights into its pharmacokinetic behavior, suggesting favorable absorption, distribution, metabolism, and excretion (ADME) properties.

The synthesis of 3-(4,4-difluorobutyl)-2,2-dimethylmorpholine presents unique challenges due to the complexity of its functional groups. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds efficiently. Furthermore, protecting group strategies have been utilized to ensure regioselective functionalization without unwanted side reactions.

The growing interest in fluorinated compounds stems from their broad range of biological activities and improved pharmacological properties. 3-(4,4-difluorobutyl)-2,2-dimethylmorpholine exemplifies how strategic incorporation of fluorine atoms can lead to enhanced drug-like characteristics. The combination of lipophilicity modulation and metabolic stability provided by this compound makes it an attractive candidate for further development into a clinical candidate.

Future research directions may focus on exploring analogs of 3-(4,4-difluorobutyl)-2,2-dimethylmorpholine to optimize its therapeutic potential further. By systematically varying substituents such as the length or branching of the alkyl chains or introducing additional heterocyclic moieties, researchers can fine-tune its activity profile. Additionally, exploring its potential as a prodrug—a precursor that releases active metabolites within the body—could expand its applications.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel scaffolds like 3-(4,4-difluorobutyl)-2,2-dimethylmorpholine. These algorithms can predict biological activity based on structural features alone before experimental validation is required. Such high-throughput virtual screening methods have reduced the time and cost associated with hit identification significantly.

In conclusion,3-(4,4-difluorobutyl)-2，２- dimethylmorpholine (CAS No 2172595-13-8) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities。 Its development underscores the importance of innovative synthetic strategies and computational approaches in modern drug discovery。 As research continues，this compound holds great potential for addressing unmet medical needs across various therapeutic areas。